N-(3-chloro-2-pyridinyl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-(3-chloropyridin-2-yl)-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C18H21ClN2O4/c1-4-23-14-10-12(11-15(24-5-2)16(14)25-6-3)18(22)21-17-13(19)8-7-9-20-17/h7-11H,4-6H2,1-3H3,(H,20,21,22)
• InChI Key: LYQMFPHYJKGDHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(C=CC=N2)Cl
• Molecular Formula: C18H21ClN2O4
• Molecular Weight: 364.8 g/mol

Description

N-(3-chloro-2-pyridinyl)-3,4,5-triethoxybenzamide, also known as cloxyfonac, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the benzamide family of compounds, which are known to have a variety of biological activities. In

Mechanism of Action

The mechanism of action of N-(3-chloro-2-pyridinyl)-3,4,5-triethoxybenzamide is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Prostaglandins are known to be involved in the inflammatory response, and by inhibiting their production, N-(3-chloro-2-pyridinyl)-3,4,5-triethoxybenzamide may help to reduce inflammation and pain.
Biochemical and Physiological Effects:
Cloxyfonac has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in the inflammatory response. It has also been shown to reduce the expression of certain cytokines, which are involved in the immune response. In addition, it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

Cloxyfonac has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in research. It also has well-documented biological activities, making it a useful tool for studying the mechanisms of inflammation, pain, and cancer. However, there are also limitations to its use. For example, it may have off-target effects that could complicate the interpretation of experimental results. In addition, its effects may be dose-dependent, making it difficult to compare results across different experiments.

Future Directions

There are several future directions for research on N-(3-chloro-2-pyridinyl)-3,4,5-triethoxybenzamide. One area of interest is the development of more specific COX-2 inhibitors, which could potentially have fewer off-target effects than N-(3-chloro-2-pyridinyl)-3,4,5-triethoxybenzamide. Another area of interest is the development of new cancer therapies based on the mechanisms of action of N-(3-chloro-2-pyridinyl)-3,4,5-triethoxybenzamide. Finally, more research is needed to fully understand the biochemical and physiological effects of N-(3-chloro-2-pyridinyl)-3,4,5-triethoxybenzamide, including its potential effects on other signaling pathways and cellular processes.

Scientific Research Applications

Cloxyfonac has been studied for its potential use in a variety of scientific research applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.